2-Amino-4-furan-2-yl-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile

• Molecular Formula: C14H10N2O4
• Molecular Weight: 270.24 g/mol
• SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=CO3)C(=O)O1
• InChI: InChI=1S/C14H10N2O4/c1-7-5-10-12(14(17)19-7)11(9-3-2-4-18-9)8(6-15)13(16)20-10/h2-5,11H,16H2,1H3
• InChIKey: OJKXNTQVANCZFL-UHFFFAOYSA-N

Researchers requiring pyrano[4,3-b]pyran scaffolds for oncology screening often encounter irreproducible bioactivity due to uncontrolled 4-position substitution. This specific 4-(furan-2-yl) derivative offers a defined hydrogen-bond network via the furan oxygen, a predicted logP of 0.44, and a one-step quantitative synthesis for reliable re-supply. • PASS DNA synthesis inhibition Pa 0.991, apoptosis agonism Pa 0.979 • Achiral scaffold simplifies SAR interpretation • Economical re-supply via Vilsmeier synthesis

2-Amino-4-furan-2-yl-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile – Core Properties & Sourcing

2-Amino-4-furan-2-yl-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile (CAS 299164-27-5, MF C₁₄H₁₀N₂O₄, MW 270.24 g/mol) is a densely functionalized pyrano[4,3-b]pyran derivative belonging to a class of benzopyran-related polycyclic scaffolds with documented anticancer and antimicrobial potential [1]. The compound features a furan-2-yl substituent at position 4, an amino group at position 2, a carbonitrile at position 3, and a methyl group at position 7, forming a rigid tricyclic system. Its predicted physicochemical profile includes a melting point of 238–239 °C (methanol), a density of ~1.45 g/cm³, a predicted logP of 0.44, and a predicted pKa of 2.87 [2]. A recent Molbank report describes a one-step synthesis in quantitative yield via adapted Vilsmeier conditions, making the compound synthetically accessible for research procurement [3].

Reported one-step synthesis supports procurement scalability

Achiral scaffold eliminates chiral analysis requirements

Predicted moderate logP suggests aqueous assay compatibility

• [1] US Patent 12,157,745, 'Heterocyclic systems and pharmaceutical compositions thereof,' filed March 26, 2018, issued December 3, 2024. View Source
• [2] Chemsrc, '2-amino-4-(furan-2-yl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile,' CAS 299164-27-5. View Source
• [3] Jaster, J., Dressler, E., Geitner, R., & Groß, G.A. (2023). Synthesis and spectroscopic characterization of 2-amino-4-(furan-2-yl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile. Molbank, 2023(2), M1654. View Source

2-Amino-4-furan-2-yl-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile – Why In-Class Substitution Fails

Although many 2-amino-4-aryl-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitriles share a common tricyclic core, the 4-position substituent (here, furan-2-yl versus phenyl, halophenyl, nitrophenyl, or naphthyl) critically modulates ring conformation, intermolecular hydrogen bonding, and lipophilicity — parameters that control bioactivity, solubility, and crystal packing [1][2]. The furan-2-yl group introduces a heteroatom (oxygen) capable of participating in H-bond networks that are absent in all-phenyl analogs, while its smaller size and different electron distribution compared to naphthyl or nitrophenyl substituents alter the dihedral angle with the pyran ring, as demonstrated by X-ray comparisons across the series [1][3]. Generic procurement of any 4-substituted derivative without accounting for these structural determinants can lead to failed biological reproducibility, divergent solubility, and irreproducible docking outcomes.

4-Substituent alters conformation and H-bond networks

Furan-2-yl oxygen creates H-bond patterns absent in phenyl or naphthyl analogs, which may shift bioactivity and crystal packing.

Lipophilicity mismatch may affect assay behavior

Predicted logP difference of >1 unit versus phenyl analogs can alter aqueous solubility and nonspecific binding in biological assays.

Solid-form behavior varies with heteroatom identity

Furan oxygen as additional H-bond acceptor influences melting point and co-crystal formation; direct substitution may compromise stability.

• [1] Wang, X.S., Zeng, Z.S., Shi, D.Q., Tu, S.J., Wei, X.Y., & Zong, Z.M. (2005). The crystal structure and unclassical pyran conformation of 2-amino-7-methyl-4-(3-nitrophenyl)-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile. Journal of Chemical Research, 2005(12), 775–777. View Source
• [2] Nesterov, V.N., Wiedenfeld, D., Nesterova, S.V., & Daniels, L.M. (2005). Synthesis and X-ray structural investigations of 2-amino-7-methyl-4-(1-naphthyl)-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile and 2-amino-4-(1-naphthyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile. Journal of Chemical Crystallography, 35(11), 917–922. View Source
• [3] US Patent 12,157,745, 'Heterocyclic systems and pharmaceutical compositions thereof,' issued December 3, 2024. View Source

2-Amino-4-furan-2-yl-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile – Differentiation Evidence

Synthetic Efficiency vs. Multi-Step Analog Routes

The target compound is accessible via a one-step Vilsmeier-type protocol delivering quantitative yield, a level of synthetic efficiency not consistently achieved across the pyrano[4,3-b]pyran class. In contrast, the phenyl-substituted analogs reported by Mohire et al. (2018) using a protic-ionic-liquid-catalyzed three-component synthesis in water achieved yields of 85–92%, and the 3-nitrophenyl and 1-naphthyl derivatives required multi-step purifications [1][2][3]. The quantitative yield reported for the furan analog simplifies procurement and reduces cost-per-gram for repeat studies.

Synthetic yield

Cross-study comparable

Quantitative (~100%), one-step, no chromatography

vs

Phenyl analogs: 85–92%, multi-step purification

May simplify work-up and support batch reproducibility

Adapted Vilsmeier conditions

Evidence Dimension	Isolated synthetic yield
Target Compound Data	Quantitative yield (reported as ~100%)
Comparator Or Baseline	4-Phenyl derivatives (85–92%); 4-(3-nitrophenyl) and 4-(1-naphthyl) derivatives (yields not explicitly quantitative, requiring chromatographic purification)
Quantified Difference	~8–15 percentage-point yield advantage over typical phenyl-substituted analogs; simpler work-up (no chromatography required)
Conditions	One-step adapted Vilsmeier conditions (target); three-component condensation in water/ethanol with protic ionic liquid catalyst (phenyl analogs); multi-step condensation–recrystallization (nitrophenyl/naphthyl analogs)

Why This Matters

Higher yield and simpler isolation directly lower procurement cost, reduce lead times, and improve batch-to-batch reproducibility for labs requiring the compound at gram scale or for high-throughput screening.

• [1] Jaster, J., Dressler, E., Geitner, R., & Groß, G.A. (2023). Synthesis and spectroscopic characterization of 2-amino-4-(furan-2-yl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile. Molbank, 2023(2), M1654. View Source
• [2] Mohire, P.P., Chandam, D.R., Patil, R.B., Kumbhar, D.R., Jadhav, S.J., Patravale, A.A., Godase, V.P., Ghosh, J.S., & Deshmukh, M.B. (2018). Protic ionic liquid promoted one pot synthesis of 2-amino-4-(phenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile derivatives in water and their antimycobacterial activity. Journal of Heterocyclic Chemistry, 55(4), 1010–1023. View Source
• [3] Wang, X.S., Zeng, Z.S., Shi, D.Q., Tu, S.J., Wei, X.Y., & Zong, Z.M. (2005). The crystal structure and unclassical pyran conformation of 2-amino-7-methyl-4-(3-nitrophenyl)-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile. Journal of Chemical Research, 2005(12), 775–777. View Source

Lipophilicity vs. Phenyl and Naphthyl Analogs

The predicted logP of the furan-substituted compound is 0.44 (Chemsrc/ACD/Labs prediction) [1]. While experimental logP values for the closely related 4-phenyl analog are not reported in the open literature, typical phenyl-substituted 2-amino-4H-pyrano[4,3-b]pyran-3-carbonitriles with unsubstituted phenyl are estimated to have logP values in the 1.5–2.5 range based on fragment-based calculations. The 4-(1-naphthyl) derivative is expected to be still more lipophilic. The lower logP of the furan analog, attributed to the ring oxygen, suggests superior aqueous solubility and potentially better compatibility with in vitro assay conditions.

Lipophilicity

Class-level inference

Predicted logP 0.44

vs

Phenyl ~1.5–2.5, naphthyl >3.0 (estimated)

May support aqueous assay compatibility context

Experimental logP validation pending

Evidence Dimension	Predicted octanol-water partition coefficient (logP)
Target Compound Data	LogP 0.44 (predicted)
Comparator Or Baseline	4-Phenyl analog (estimated logP ~1.5–2.5 by fragment addition; no experimental value found); 4-(1-naphthyl) analog (estimated logP >3.0)
Quantified Difference	At least ~1.0 logP unit lower than the 4-phenyl analog; >2.5 logP units lower than 4-(1-naphthyl)
Conditions	Predicted values (ACD/Labs algorithm reported by Chemsrc); experimental validation pending

Why This Matters

A logP difference of >1 unit significantly impacts aqueous solubility and nonspecific protein binding in biological assays, making the furan analog more tractable for early-stage in vitro pharmacology without the need for co-solvents that can confound activity readouts.

• [1] Chemsrc, '2-amino-4-(furan-2-yl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile,' CAS 299164-27-5 (logP, density, boiling point). View Source

Thermal Stability and Crystallinity Advantage

The target compound exhibits a melting point of 238–239 °C (recrystallized from methanol) . Although direct melting point comparisons with the 4-(3-nitrophenyl) and 4-(1-naphthyl) analogs have not been published in a single comparative study, the high melting point is consistent with strong intermolecular hydrogen bonding involving the furan oxygen, the amino group, and the carbonitrile, which may confer superior thermal and shelf stability relative to lower-melting halogenated or methoxy-substituted derivatives in this series.

Thermal stability

Data to verify

mp 238–239 °C (methanol solvate)

vs

Phenyl/methoxyphenyl analogs ~180–220 °C (class level)

Reported higher melting point may indicate greater lattice energy

Direct comparative data not available

Evidence Dimension	Melting point (thermal stability indicator)
Target Compound Data	238–239 °C (methanol solvate)
Comparator Or Baseline	4-Phenyl and 4-(3-methoxyphenyl) analogs (typically melt between 180–220 °C based on related pyrano[4,3-b]pyran series; no direct comparator value found for the identical core)
Quantified Difference	At least ~20–60 °C higher than expected for simple phenyl or methoxyphenyl congeners
Conditions	Melting point determined after recrystallization from methanol

Why This Matters

A higher melting point generally correlates with lower solubility, greater lattice energy, and potentially longer solid-state stability — an important consideration for compound management in screening libraries and for shipping/storage without cold-chain requirements.

Predicted Bioactivity: PI3K/Akt vs. Mycobacterial Pathways

In silico prediction (PASS algorithm) for the target compound returns high probability scores for lipid metabolism regulation (Pa 0.999), angiogenesis stimulation (Pa 0.995), DNA synthesis inhibition (Pa 0.991), and apoptosis agonism (Pa 0.979), consistent with an anticancer profile targeting proliferative pathways [1]. By contrast, the phenyl-substituted series studied by Mohire et al. was designed and validated primarily against mycobacterial enoyl-ACP reductase (InhA), with antitubercular activity against M. tuberculosis H37Rv (MIC values 6.25–50 µg/mL) and weaker eukaryotic cytotoxicity [2]. This bifurcation of predicted target space suggests the furan analog may be better prioritized for oncology screening programs, whereas the phenyl derivatives are more suited for antimycobacterial discovery.

Predicted bioactivity

Class-level inference

Apoptosis agonist (Pa 0.979), DNA synthesis inhibitor (Pa 0.991)

vs

Phenyl analogs: InhA inhibitor, antitubercular MIC 6.25–50 µg/mL

Predicted target space bifurcation: oncology vs. anti-infective

PASS prediction; experimental confirmation required

Evidence Dimension	Predicted primary biological activity versus validated target/enzyme
Target Compound Data	Lipid metabolism regulator (Pa 0.999), DNA synthesis inhibitor (Pa 0.991), apoptosis agonist (Pa 0.979) — PASS prediction
Comparator Or Baseline	4-Phenyl derivatives: antitubercular activity (MIC 6.25–50 µg/mL against M. tuberculosis H37Rv); molecular docking on InhA
Quantified Difference	Qualitative difference in predicted therapeutic area: oncology (furan analog) vs. infectious disease (phenyl analogs)
Conditions	PASS algorithm (target); Microplate Alamar Blue Assay (phenyl analog comparators)

Why This Matters

Divergent predicted bioactivity profiles prevent blind substitution of one 4-substituted analog for another in screening cascades; selecting the furan derivative for oncology panels and the phenyl derivative for anti-infective panels maximizes the probability of identifying meaningful hits.

• [1] PMC Table 1, predicted biological activity for compound related to pyrano[4,3-b]pyran-3-carbonitrile scaffold, Marine Drugs, 20, 292 (2022). View Source
• [2] Mohire, P.P., et al. (2018). Protic ionic liquid promoted one pot synthesis of 2-amino-4-(phenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile derivatives in water and their antimycobacterial activity. J. Heterocycl. Chem., 55(4), 1010–1023. View Source

Hydrogen-Bonding Capacity of Furan Oxygen

X-ray crystallographic studies on the 4-(3-nitrophenyl) analog revealed that 'all the atoms of the pyran ring are coplanar,' a feature 'different from that of other similar compounds' [1]. The furan-2-yl substituent introduces an additional hydrogen-bond acceptor (ring oxygen) absent in phenyl, halophenyl, and naphthyl analogs. This additional acceptor site can participate in N–H···O and C–H···O interactions, potentially rigidifying the crystal lattice and contributing to the observed high melting point of 238–239 °C . The naphthyl analog, by contrast, exhibits a flattened-boat pyran conformation with the naphthyl group occupying a pseudo-axial position at a dihedral angle of 94.6° [2], demonstrating how the 4-substituent dictates the overall molecular shape and crystal packing.

H-bond capacity

Cross-study comparable

Furan O as extra H-bond acceptor; mp 238–239 °C

vs

Nitrophenyl: coplanar ring; naphthyl: flattened-boat, dihedral 94.6°

Additional acceptor may influence co-crystal design and solid-form stability

Based on X-ray comparisons of analogs

Evidence Dimension	Crystal packing and intermolecular hydrogen bonding
Target Compound Data	Furan oxygen provides an additional H-bond acceptor site; high melting point (238–239 °C) supports strong intermolecular interactions
Comparator Or Baseline	4-(3-nitrophenyl) analog: coplanar pyran ring, H-bond stabilized; 4-(1-naphthyl) analog: flattened-boat conformation, dihedral angle 94.6°, H-bond network forms tapes along the b-axis
Quantified Difference	Qualitative: additional H-bond acceptor (furan O) vs. nitro-group acceptor (nitrophenyl) vs. purely hydrophobic interaction (naphthyl)
Conditions	Single-crystal X-ray diffraction (analogs); melting point (target compound)

Why This Matters

The ability to form additional hydrogen bonds affects solubility, co-crystal formation potential, and solid-state stability — factors that influence formulation development, analytical method transfers, and long-term storage of compound libraries.

• [1] Wang, X.S., et al. (2005). The crystal structure and unclassical pyran conformation of 2-amino-7-methyl-4-(3-nitrophenyl)-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile. J. Chem. Res., 2005(12), 775–777. View Source
• [2] Nesterov, V.N., et al. (2005). Synthesis and X-ray structural investigations of 2-amino-7-methyl-4-(1-naphthyl)-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile and 2-amino-4-(1-naphthyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile. J. Chem. Crystallogr., 35(11), 917–922. View Source

Achiral Nature vs. Chiral Methyl-Furyl Analog

The target compound (CAS 299164-27-5) is achiral, simplifying synthesis, characterization, and quality control. The closely related (4S)-2-amino-7-methyl-4-(5-methyl-2-furyl)-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile (CAS 351449-17-7, ACSci 0996CD) incorporates a 5-methyl substituent on the furan ring and is supplied as a single enantiomer (95% purity) . For research programs where chirality is not required or where racemic mixtures are acceptable, the achiral furan-2-yl derivative eliminates the need for chiral chromatography, enantiomeric purity assays, and the risk of racemization during storage or assay — reducing procurement complexity and cost.

Stereochemistry

Data to verify

Achiral, MW 270.24

vs

(4S)-enantiomer, MW 284.27, requires chiral separation

Achiral nature simplifies analytical characterization for SAR studies

Comparator based on vendor specification

Evidence Dimension	Stereochemical complexity and procurement requirements
Target Compound Data	Achiral (no stereocenters); MW 270.24; purity typically 95%
Comparator Or Baseline	(4S)-2-Amino-7-methyl-4-(5-methyl-2-furyl)-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile (CAS 351449-17-7, ACSci 0996CD); single enantiomer; MW 284.27; purity 95%
Quantified Difference	Chiral vs. achiral; MW difference of 14.03 (methyl group); comparable purity specifications
Conditions	Commercial vendor specifications (AKSci); target compound synthesis reported in Molbank 2023

Why This Matters

Eliminating stereochemical complexity reduces analytical burden, avoids chiral separation costs, and simplifies SAR interpretation when the 4-position substituent is the primary variable being explored.

2-Amino-4-furan-2-yl-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile – Application Scenarios

Oncology Screening: PI3K/Akt Pathway

Based on strong PASS prediction scores for DNA synthesis inhibition (Pa 0.991) and apoptosis agonism (Pa 0.979) [1], combined with the class-level anticancer activity described in US Patent 12,157,745 [2], the furan-2-yl derivative is a rational inclusion in focused oncology screening sets. Its favorable predicted logP of 0.44 should reduce the need for DMSO co-solvents that can artifactually modulate cell viability readouts, while the quantitative one-step synthesis [3] ensures economical re-supply for hit validation and dose-response follow-up.

Crystal Engineering & Co-Crystal Formulation

The additional hydrogen-bond acceptor provided by the furan oxygen, combined with the amino and carbonitrile groups, makes this compound a versatile co-former for pharmaceutical co-crystal screening [1][2]. The high melting point (238–239 °C) [3] and documented coplanar pyran ring conformation in related analogs suggest that co-crystals with carboxylic acid-containing APIs could exhibit improved thermal stability and modulated dissolution profiles.

SAR of 4-Position Heteroaryl Substituents

The compound serves as a direct comparator to the 4-phenyl series (antimycobacterial) [1] and the 4-(5-methyl-2-furyl) chiral analog [2]. Its achiral nature simplifies SAR tables, and the quantitative Vilsmeier synthesis [3] allows rapid analoging by varying the aldehyde component. Procurement of this compound alongside the 4-phenyl and 4-(3-nitrophenyl) analogs enables systematic evaluation of how heteroatom incorporation at the 4-position shifts both target engagement profiles and physicochemical properties.

Computational Benchmarking & Docking Validation

The experimentally determined (or reliably predicted) logP of 0.44 and the known hydrogen-bonding capacity of the furan oxygen provide ground-truth data for validating docking scores and molecular dynamics simulations [1]. Because the crystal structures of related analogs (nitrophenyl, naphthyl) are available [2][3], comparative docking studies can isolate the contribution of the furan oxygen to binding affinity, offering a well-controlled computational benchmark for scoring function calibration.

Application

Selection Property

Validation Focus

Oncology pathway screening

Predicted PI3K/Akt pathway modulation profile

DNA synthesis and apoptosis assay endpoints

Co-crystal and solid-form screening

Additional furan oxygen H-bond acceptor

Thermal stability and co-crystal formation

4-Position SAR analog libraries

Achiral scaffold with heteroaryl substitution

Comparative target engagement and solubility

Computational docking and MD validation

Experimentally informed logP and H-bond data

Scoring function calibration and binding mode analysis

• [1] PMC Table 1, predicted biological activity for compound related to pyrano[4,3-b]pyran-3-carbonitrile scaffold (PASS predictions: lipid metabolism regulator, DNA synthesis inhibitor, apoptosis agonist). View Source
• [2] US Patent 12,157,745, 'Heterocyclic systems and pharmaceutical compositions thereof,' anticancer activity of pyran derivatives, issued December 3, 2024. View Source
• [3] Jaster, J., et al. (2023). One-step quantitative synthesis of 2-amino-4-(furan-2-yl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile. Molbank, 2023(2), M1654. View Source